2-Cyano-4-(2-hydroxyphenyl)phenol, 95%

• IUPAC Name: 2-hydroxy-5-(2-hydroxyphenyl)benzonitrile
• InChI: InChI=1S/C13H9NO2/c14-8-10-7-9(5-6-12(10)15)11-3-1-2-4-13(11)16/h1-7,15-16H
• InChI Key: JVGQYSNTQLRMTR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC(=C(C=C2)O)C#N)O
• Molecular Formula: C13H9NO2
• DSSTOX Substance ID: DTXSID80684620
• Molecular Weight: 211.22 g/mol
• CAS No.: 1261953-02-9

Description

2-Cyano-4-(2-hydroxyphenyl)phenol, 95% (2C4HPP) is a phenolic compound that is used in a variety of laboratory experiments and scientific research applications. It is a synthetic compound that has a wide range of uses due to its unique structure and properties. In

Mechanism of Action

2-Cyano-4-(2-hydroxyphenyl)phenol, 95% acts as a proton donor, donating protons to reactants in order to facilitate a reaction. It is also capable of forming hydrogen bonds with other molecules, which can be used to stabilize the product of a reaction. Additionally, 2-Cyano-4-(2-hydroxyphenyl)phenol, 95% can act as a Lewis acid, accepting electrons from other molecules in order to form a new bond.
Biochemical and Physiological Effects
2-Cyano-4-(2-hydroxyphenyl)phenol, 95% has been shown to have anti-inflammatory and antioxidant properties. It has been shown to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha and interleukin-6. Additionally, it has been shown to reduce oxidative stress in cells and tissues.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-Cyano-4-(2-hydroxyphenyl)phenol, 95% in laboratory experiments is its high purity. It is available in 95% pure form, which makes it ideal for use in a variety of experiments. Additionally, it is relatively inexpensive and easy to obtain. The main limitation of 2-Cyano-4-(2-hydroxyphenyl)phenol, 95% is its limited solubility in water, which can make it difficult to work with in some experiments.

Future Directions

The future directions for 2-Cyano-4-(2-hydroxyphenyl)phenol, 95% include further research into its anti-inflammatory and antioxidant properties. Additionally, further research into its use as a fluorescent probe and dye in the detection of metal ions and proteins, respectively, is needed. Additionally, further research into its use as a catalyst in the synthesis of various polymers and copolymer systems is warranted. Finally, further research into its use as a reagent in the synthesis of various compounds is needed.

Synthesis Methods

2-Cyano-4-(2-hydroxyphenyl)phenol, 95% is synthesized using a two-step process. The first step involves the condensation of 2-cyano-4-hydroxybenzaldehyde with 2-hydroxy-5-methylbenzaldehyde in the presence of a base. This reaction yields 2-cyano-4-(2-hydroxyphenyl)phenol. The second step involves the reaction of the product with sulfuric acid, which yields the 95% pure form of 2-Cyano-4-(2-hydroxyphenyl)phenol, 95%.

Scientific Research Applications

2-Cyano-4-(2-hydroxyphenyl)phenol, 95% is widely used in scientific research due to its unique structure and properties. It is used as a reagent in the synthesis of various compounds, including phenolic antioxidants and anti-inflammatory agents. It is also used as a catalyst in the synthesis of various polymers and copolymers systems. Additionally, it is used as a fluorescent probe in the detection of metal ions and as a fluorescent dye in the analysis of proteins.